4-Phenoxy-alpha-(((4-(phenylmethyl)-2-morpholinyl)methoxy)methyl)benzenemethanol
Overview
Description
4-Phenoxy-alpha-(((4-(phenylmethyl)-2-morpholinyl)methoxy)methyl)benzenemethanol is a complex organic compound with a unique structure that combines phenoxy, morpholine, and benzenemethanol groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Phenoxy-alpha-(((4-(phenylmethyl)-2-morpholinyl)methoxy)methyl)benzenemethanol typically involves multiple steps, including the formation of intermediate compounds. The process often starts with the preparation of the phenoxy and morpholine derivatives, followed by their coupling through a series of reactions. Common reagents used in these reactions include phenol, benzyl chloride, and morpholine, along with catalysts and solvents to facilitate the reactions.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to produce the compound on a commercial scale.
Chemical Reactions Analysis
Types of Reactions
4-Phenoxy-alpha-(((4-(phenylmethyl)-2-morpholinyl)methoxy)methyl)benzenemethanol can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into alcohols or amines.
Substitution: The phenoxy and morpholine groups can participate in substitution reactions, leading to the formation of new derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired products.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines. Substitution reactions can lead to a variety of new derivatives with different functional groups.
Scientific Research Applications
4-Phenoxy-alpha-(((4-(phenylmethyl)-2-morpholinyl)methoxy)methyl)benzenemethanol has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a lead compound for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-Phenoxy-alpha-(((4-(phenylmethyl)-2-morpholinyl)methoxy)methyl)benzenemethanol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 4-Phenoxy-alpha-(((4-(phenylmethyl)-2-morpholinyl)methoxy)methyl)benzenemethanol include other phenoxy and morpholine derivatives, such as:
- 4-Phenoxy-alpha-(trifluoromethyl)benzenemethanol
- 4-(Phenylmethyl)-2-morpholinylmethanol
- Phenoxybenzyl alcohol derivatives
Uniqueness
What sets this compound apart is its unique combination of functional groups, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.
Properties
CAS No. |
131962-54-4 |
|---|---|
Molecular Formula |
C26H29NO4 |
Molecular Weight |
419.5 g/mol |
IUPAC Name |
2-[(4-benzylmorpholin-2-yl)methoxy]-1-(4-phenoxyphenyl)ethanol |
InChI |
InChI=1S/C26H29NO4/c28-26(22-11-13-24(14-12-22)31-23-9-5-2-6-10-23)20-29-19-25-18-27(15-16-30-25)17-21-7-3-1-4-8-21/h1-14,25-26,28H,15-20H2 |
InChI Key |
RWHLCDVIVKTWGA-UHFFFAOYSA-N |
Canonical SMILES |
C1COC(CN1CC2=CC=CC=C2)COCC(C3=CC=C(C=C3)OC4=CC=CC=C4)O |
Origin of Product |
United States |
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